Cas no 1441-97-0 (1-2-(methylsulfanyl)phenylethan-1-one)

• Product Name: 1-2-(methylsulfanyl)phenylethan-1-one
• CAS No: 1441-97-0
• MF: C₉H₁₀OS
• MW: 166.240101337433
• MDL: MFCD11553501
• CID: 1314641
• PubChem ID: 10888285
• Update Time: 2025-05-21

1-2-(methylsulfanyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(methylsulfanyl)phenyl]ethanone
• LogP
• 1-(2-methylsulfanylphenyl)ethanone
• 1-[2-(Methylthio)phenyl]ethanone
• o-(Methylthio)acetophenone
• BAA44197
• 1-[2-(Methylsulfanyl)phenyl]ethan-1-one
• 1441-97-0
• 1-(2-(methylthio)phenyl)ethanone
• DTXSID90447167
• AKOS010252448
• 1-(2-(methylthio)phenyl)ethan-1-one
• Z732207820
• EN300-57025
• 2'-(methylthio)acetophenone
• s10954
• DB-063530
• Ethanone, 1-[2-(methylthio)phenyl]-
• SCHEMBL2199723
• 1-2-(methylsulfanyl)phenylethan-1-one

• MDL： MFCD11553501
• Inchi： 1S/C9H10OS/c1-7(10)8-5-3-4-6-9(8)11-2/h3-6H,1-2H3
• InChI Key： BWAPAQBFRRLPCG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 166.0453
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.10
• Melting Point: 44-45 ºC
• Boiling Point: 257 ºC
• Flash Point: 118 ºC
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-2-(methylsulfanyl)phenylethan-1-one

1-2-(Methylsulfanyl)phenylethan-1-one (CAS No. 1441-97-0): A Comprehensive Overview of Its Properties and Applications

The compound 1-2-(methylsulfanyl)phenylethan-1-one, with the CAS No. 1441-97-0, is a specialized organic molecule that has garnered attention in various industrial and research applications. This aromatic ketone derivative, characterized by its methylsulfanyl functional group, exhibits unique chemical properties that make it valuable in synthetic chemistry, fragrance formulation, and material science. Its molecular structure, combining a phenyl ring with a thioether linkage, offers versatility in reactivity, enabling its use as an intermediate in the synthesis of more complex compounds.

In recent years, the demand for 1-2-(methylsulfanyl)phenylethan-1-one has grown due to its role in the development of flavor and fragrance ingredients. The compound’s ability to impart subtle sulfurous notes with a sweet, balsamic undertone makes it a sought-after ingredient in perfumery. This aligns with the current trend of consumers favoring natural-inspired and sustainable scent profiles, driving innovation in the fragrance industry. Researchers are also exploring its potential in green chemistry applications, where its derivatization could lead to eco-friendly alternatives for traditional solvents or catalysts.

From a synthetic perspective, CAS No. 1441-97-0 is often utilized as a building block in organic synthesis. Its reactive carbonyl group and thioether moiety allow for diverse transformations, including condensation reactions and nucleophilic substitutions. This versatility has led to its incorporation into pharmaceuticals, agrochemicals, and functional materials. For instance, it serves as a precursor in the synthesis of heterocyclic compounds, which are pivotal in drug discovery and crop protection formulations. The compound’s stability under mild conditions further enhances its practicality in multi-step synthetic routes.

The methylsulfanyl group in 1-2-(methylsulfanyl)phenylethan-1-one also contributes to its bioactivity, a topic of increasing interest in medicinal chemistry. While not a drug itself, its structural motifs are found in molecules with reported antimicrobial or antioxidant properties. This has sparked curiosity among researchers investigating structure-activity relationships (SAR) for novel therapeutic agents. Additionally, its potential role in catalysis and polymer chemistry is being explored, particularly in the design of sulfur-containing polymers with enhanced thermal stability.

In the context of analytical chemistry, CAS No. 1441-97-0 is often characterized using techniques such as GC-MS, NMR, and HPLC. These methods are critical for quality control in industrial production, ensuring purity and consistency for downstream applications. The compound’s spectral data, including its distinctive IR absorption bands, are well-documented, aiding in its identification and quantification in complex mixtures. This reliability makes it a reference standard in laboratories focused on aromatic ketones and organosulfur compounds.

Environmental and safety considerations for 1-2-(methylsulfanyl)phenylethan-1-one are also noteworthy. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended to minimize exposure. Its biodegradability and low bioaccumulation potential align with the growing emphasis on sustainable chemical practices. This aspect resonates with industries striving to meet REACH and EPA guidelines, further enhancing its appeal as a responsibly sourced intermediate.

Looking ahead, the applications of 1-2-(methylsulfanyl)phenylethan-1-one are likely to expand, particularly in advanced materials and life sciences. Its compatibility with click chemistry and other modular synthetic approaches positions it as a valuable tool for innovators. As industries continue to prioritize molecular diversity and functional specificity, this compound’s role in bridging gaps between discovery and commercialization will remain pivotal.